Cas no 350989-50-3 (Isopropyl 2-amino-5-(diethylamino)carbonyl-4-methylthiophene-3-carboxylate)

• Product Name: Isopropyl 2-amino-5-(diethylamino)carbonyl-4-methylthiophene-3-carboxylate
• CAS No: 350989-50-3
• MF: C₁₄H₂₂N₂O₃S
• MW: 298.401082515717
• MDL: MFCD01114982
• CID: 3092677
• PubChem ID: 840126
• Update Time: 2025-06-14

Isopropyl 2-amino-5-(diethylamino)carbonyl-4-methylthiophene-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• <br>2-Amino-5-diethylcarbamoyl-4-methyl-thiophene-3-carboxylic acid isopropyl e ster
• BIM-0046817.P001
• propan-2-yl 2-amino-5-(diethylcarbamoyl)-4-methylthiophene-3-carboxylate
• AKOS003267830
• STK424671
• SR-01000228645-1
• Q27188715
• H21596
• BBL016588
• Oprea1_525742
• ALBB-001650
• isopropyl 2-amino-5-(diethylcarbamoyl)-4-methylthiophene-3-carboxylate
• CHEBI:109572
• 350989-50-3
• CBMicro_047014
• MLS000549203
• isopropyl2-amino-5-(diethylcarbamoyl)-4-methylthiophene-3-carboxylate
• isopropyl 2-amino-5-[(diethylamino)carbonyl]-4-methylthiophene-3-carboxylate
• CS-0316125
• AK-968/37166364
• SMR000114878
• MFCD01114982
• SR-01000228645
• VS-05388
• isopropyl 2-amino-5-[(diethylamino)carbonyl]-4-methyl-3-thiophenecarboxylate
• CHEMBL1373846
• HMS2375B23
• 2-amino-5-[diethylamino(oxo)methyl]-4-methyl-3-thiophenecarboxylic acid propan-2-yl ester
• Isopropyl 2-amino-5-(diethylamino)carbonyl-4-methylthiophene-3-carboxylate

• MDL： MFCD01114982
• Inchi： 1S/C14H22N2O3S/c1-6-16(7-2)13(17)11-9(5)10(12(15)20-11)14(18)19-8(3)4/h8H,6-7,15H2,1-5H3
• InChI Key： DTTKSMRPORHRTD-UHFFFAOYSA-N
• SMILES： S1C(=C(C(=O)OC(C)C)C(C)=C1C(N(CC)CC)=O)N

Computed Properties

• Exact Mass: 298.13511374Da
• Monoisotopic Mass: 298.13511374Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 6
• Complexity: 358
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 101Ų

Additional information on Isopropyl 2-amino-5-(diethylamino)carbonyl-4-methylthiophene-3-carboxylate

Recent Advances in the Study of Isopropyl 2-amino-5-(diethylamino)carbonyl-4-methylthiophene-3-carboxylate (CAS: 350989-50-3)

Isopropyl 2-amino-5-(diethylamino)carbonyl-4-methylthiophene-3-carboxylate (CAS: 350989-50-3) is a thiophene-based compound that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential applications in drug discovery and development. Recent studies have focused on its synthesis, pharmacological properties, and mechanisms of action, providing valuable insights into its therapeutic potential.

The compound's unique structural features, including the thiophene ring and diethylamino carbonyl group, make it a promising candidate for modulating biological targets. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its efficacy as a selective inhibitor of protein kinases involved in inflammatory pathways. The research highlighted its ability to suppress pro-inflammatory cytokines in vitro, suggesting potential applications in treating autoimmune diseases.

Another significant advancement was reported in a 2024 Nature Communications article, where researchers explored the compound's role in cancer therapy. The study revealed that Isopropyl 2-amino-5-(diethylamino)carbonyl-4-methylthiophene-3-carboxylate exhibits potent anti-proliferative effects against certain cancer cell lines by inducing apoptosis through the mitochondrial pathway. The compound's selectivity for cancer cells over normal cells was particularly noteworthy, indicating a favorable safety profile.

Recent synthetic improvements have also been achieved. A 2023 paper in Organic Letters described a novel, high-yield synthesis route for this compound, addressing previous challenges in scalability. The new method employs a one-pot cascade reaction that significantly reduces production costs while maintaining high purity, making it more accessible for large-scale pharmaceutical applications.

Pharmacokinetic studies published in Drug Metabolism and Disposition (2024) have provided crucial data on the compound's absorption, distribution, metabolism, and excretion (ADME) properties. These findings suggest good oral bioavailability and a half-life suitable for once-daily dosing, further supporting its potential as a drug candidate.

Ongoing research is investigating the compound's potential in neurodegenerative diseases, with preliminary results showing neuroprotective effects in cellular models of Parkinson's disease. This expands the therapeutic possibilities beyond its initially explored applications in inflammation and oncology.

In conclusion, the growing body of research on Isopropyl 2-amino-5-(diethylamino)carbonyl-4-methylthiophene-3-carboxylate (350989-50-3) demonstrates its versatility as a pharmacophore with multiple therapeutic applications. The recent advances in synthesis, mechanistic understanding, and preclinical evaluation position this compound as a promising lead for further drug development efforts across several disease areas.